(Z)-3-(2-methoxyethyl)-5-((7-methyl-2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one
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Description
(Z)-3-(2-methoxyethyl)-5-((7-methyl-2-morpholino-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)methylene)-2-thioxothiazolidin-4-one is a useful research compound. Its molecular formula is C20H22N4O4S2 and its molecular weight is 446.54. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research has explored the synthesis of various heterocyclic compounds derived from the chemical compound . For instance, Abu‐Hashem et al. (2020) synthesized novel heterocyclic compounds with potential as anti-inflammatory and analgesic agents. These compounds demonstrated significant inhibitory activity on COX-2 selectivity and exhibited analgesic and anti-inflammatory activities comparable to standard drugs like sodium diclofenac (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Transformations in Chemical Synthesis
Žugelj et al. (2009) discussed the transformation of dimethyl acetone-1,3-dicarboxylate into (4H-pyrido(1,2-a)pyrimidin-3-yl)thiazole-5-carboxylates, demonstrating the versatile nature of such compounds in chemical synthesis and their potential applications in developing new pharmaceuticals (Žugelj, Albreht, Uršič, Svete, & Stanovnik, 2009).
Development of Antimicrobial Agents
Desai et al. (2013) focused on synthesizing novel derivatives with broad-spectrum antimicrobial activity. These compounds showed very good antifungal and antibacterial activities, highlighting their potential in addressing infectious diseases and drug resistance (Desai, Satodiya, Rajpara, Joshi, & Vaghani, 2013).
Applications in Molecular Imaging
Wang et al. (2017) synthesized a compound for potential use in PET imaging for Parkinson's disease. This research indicates the compound's utility in neurological imaging, offering insights into the disease's progression and treatment effectiveness (Wang, Gao, Xu, & Zheng, 2017).
Anticancer and Antimicrobial Evaluation
Verma & Verma (2022) conducted antimicrobial and anticancer evaluations of pyrimidine derivatives clubbed with thiazolidinone. The study highlighted their promising potential as antimicrobial agents and in cancer treatment, particularly against HeLa cervical cancer cell line (Verma & Verma, 2022).
Properties
IUPAC Name |
(5Z)-3-(2-methoxyethyl)-5-[(7-methyl-2-morpholin-4-yl-4-oxopyrido[1,2-a]pyrimidin-3-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22N4O4S2/c1-13-3-4-16-21-17(22-5-9-28-10-6-22)14(18(25)24(16)12-13)11-15-19(26)23(7-8-27-2)20(29)30-15/h3-4,11-12H,5-10H2,1-2H3/b15-11- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OYBJFQUMYZNBIZ-PTNGSMBKSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC(=C(C2=O)C=C3C(=O)N(C(=S)S3)CCOC)N4CCOCC4)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CN2C(=NC(=C(C2=O)/C=C\3/C(=O)N(C(=S)S3)CCOC)N4CCOCC4)C=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22N4O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
446.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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